Cas no 25653-16-1 (3,5-Xylenol Phosphate)

• Product Name: 3,5-Xylenol Phosphate
• CAS No: 25653-16-1
• MF: C₂₄H₂₇O₄P
• MW: 410.442548036575
• CID: 260579
• PubChem ID: 33133
• Update Time: 2025-04-19

3,5-Xylenol Phosphate Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-dimethyl-,1,1',1''-phosphate
• 3,5-Xylenol Phosphat
• 3,5-Xylenol Phosphate
• 3,5-Xylenol Phosphate (3:1)
• tris(3,5-dimethylphenyl) phosphate
• HSDB 3912
• NSC 66515
• Phenol, 3,5-dimethyl-, phosphate (3:1)
• Phenol, 3,5-dimethyl-, phosphate (3:1) (9CI)
• Phosphoric acid, tris(3,5-dimethylphenyl) ester
• Tri(3,5-xylenyl)phosphate
• Tris(3,5-xylenyl)phosphate
• Tris(3,5-xylyl) phosphate
• NCGC00090799-03
• 3,5-Xylenol, phosphate (3:1)
• CHEMBL1603264
• DSSTox_CID_6267
• NS00114377
• DSSTox_GSID_26267
• SCHEMBL332850
• NS00002956
• TRI-3,5-XYLENYL PHOSPHATE
• 25653-16-1
• Tri-3,5-xylyl phosphate; Tris(3,5-dimethylphenyl) Phosphate; 3,5-Dimethylphenol 1,1',1''-Phosphate; 3,5-Dimethylphenol Phosphate (3:1);
• F15597
• NCGC00258651-01
• AKOS001572429
• EINECS 247-165-7
• 3,5-XYLYL PHOSPHATE
• TRIS(3,5-XYLENYL)PHOSPHATE [HSDB]
• Q27277872
• PHENOL, 3,5-DIMETHYL-, 1,1',1''-PHOSPHATE
• CAS-25155-23-1
• NSC66515
• NSC-66515
• 3, (C8H9O)3PO
• NCGC00090799-02
• NCGC00090799-01
• CBDivE_000304
• DTXSID10274134
• DSSTox_RID_78082
• Tox21_201099
• TRI-3,5-XYLYL PHOSPHATE
• 3,5-XYLYL PHOSPHATE ((C8H9O)3PO)
• tris(3, 5-dimethylphenyl) phosphate
• Tris-(3,5-xylyl)phosphate
• F9ZL29261S
• UNII-F9ZL29261S
• MFCD00344469

• MDL： MFCD00344469
• Inchi： 1S/C24H27O4P/c1-16-7-17(2)11-22(10-16)26-29(25,27-23-12-18(3)8-19(4)13-23)28-24-14-20(5)9-21(6)15-24/h7-15H,1-6H3
• InChI Key： LLPMAOBOEQFPRE-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=C(C)C=C(C)C=1)(OC1C=C(C)C=C(C)C=1)OC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 410.16481
• Monoisotopic Mass: 410.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates